8-(4-ethylpiperazin-1-yl)-7-{3-[8-(4-ethylpiperazin-1-yl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]propyl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(4-ethylpiperazin-1-yl)-7-[3-[8-(4-ethylpiperazin-1-yl)-3-methyl-2,6-dioxo-4,5-dihydropurin-7-yl]propyl]-3-methyl-4,5-dihydropurine-2,6-dione
• InChI: InChI=1S/C27H44N12O4/c1-5-34-10-14-36(15-11-34)24-28-20-18(22(40)30-26(42)32(20)3)38(24)8-7-9-39-19-21(33(4)27(43)31-23(19)41)29-25(39)37-16-12-35(6-2)13-17-37/h18-21H,5-17H2,1-4H3,(H,30,40,42)(H,31,41,43)
• InChI Key: QYCXEJJFLHYJPL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3C(N2CCCN4C5C(N=C4N6CCN(CC6)CC)N(C(=O)NC5=O)C)C(=O)NC(=O)N3C
• Molecular Formula: C27H44N12O4
• Molecular Weight: 600.7 g/mol

Description

The compound is a complex organic molecule that contains two piperazine rings. Piperazine is a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Molecular Structure Analysis

The compound likely contains a purine structure, which is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Purines including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Future Directions

The future directions for research on this compound would likely depend on its intended use. Given the presence of piperazine rings and a purine structure, it could potentially be explored for use in pharmaceutical applications, among others.